ethyl 3-benzyl-1-[(2-methoxyphenoxy)acetyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-benzyl-1-[2-(2-methoxyphenoxy)acetyl]piperidine-3-carboxylate
• InChI: InChI=1S/C24H29NO5/c1-3-29-23(27)24(16-19-10-5-4-6-11-19)14-9-15-25(18-24)22(26)17-30-21-13-8-7-12-20(21)28-2/h4-8,10-13H,3,9,14-18H2,1-2H3
• InChI Key: KMBUJJLISJBNSR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)COC2=CC=CC=C2OC)CC3=CC=CC=C3
• Molecular Formula: C24H29NO5
• Molecular Weight: 411.5 g/mol

Description

Ethyl 3-benzyl-1-[(2-methoxyphenoxy)acetyl]-3-piperidinecarboxylate, also known as Compound A, is a synthetic compound that has been developed for its potential use in scientific research. It belongs to the class of piperidinecarboxylates and has been shown to have promising applications in various fields of research.

Mechanism of Action

The mechanism of action of ethyl 3-benzyl-1-[(2-methoxyphenoxy)acetyl]-3-piperidinecarboxylate A is not fully understood, but it is believed to act on multiple targets in cells. It has been shown to modulate the activity of various enzymes and receptors such as acetylcholinesterase, monoamine oxidase, and NMDA receptors. It can also regulate the expression of genes involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
This compound A has been shown to have various biochemical and physiological effects in animal models and cell cultures. It can improve cognitive function, reduce inflammation, and protect against oxidative stress in the brain. It can also inhibit the growth of cancer cells and induce apoptosis by modulating various signaling pathways. However, the exact dose-response relationship and toxicity profile of this compound A are not fully understood.

Advantages and Limitations for Lab Experiments

Ethyl 3-benzyl-1-[(2-methoxyphenoxy)acetyl]-3-piperidinecarboxylate A has several advantages for lab experiments such as its high purity, stability, and reproducibility. It can be easily synthesized and purified using standard techniques. However, the limitations of this compound A include its relatively high cost and limited availability. It may also have off-target effects that need to be carefully evaluated in experimental settings.

Future Directions

There are several future directions for research on ethyl 3-benzyl-1-[(2-methoxyphenoxy)acetyl]-3-piperidinecarboxylate A. One direction is to further elucidate its mechanism of action and identify its molecular targets. This can help to develop more specific and effective drugs based on this compound A. Another direction is to investigate its potential applications in other fields such as immunology and metabolic disorders. Finally, more studies are needed to evaluate the safety and toxicity of this compound A in animal models and human clinical trials.

Synthesis Methods

The synthesis of ethyl 3-benzyl-1-[(2-methoxyphenoxy)acetyl]-3-piperidinecarboxylate A involves the reaction of 3-benzylpiperidine-3-carboxylic acid with 2-methoxyphenol in the presence of a coupling reagent such as EDCI or DIC. The resulting intermediate is then reacted with ethyl chloroformate to obtain the final product. The purity and yield of this compound A can be improved by using appropriate purification techniques such as column chromatography or recrystallization.

Scientific Research Applications

Ethyl 3-benzyl-1-[(2-methoxyphenoxy)acetyl]-3-piperidinecarboxylate A has been found to have potential applications in various fields of scientific research such as neuroscience, cancer research, and drug discovery. In neuroscience, this compound A has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. In cancer research, this compound A has been found to inhibit the growth of cancer cells and induce apoptosis. In drug discovery, this compound A can be used as a lead compound for the development of new drugs with improved efficacy and safety profiles.